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Compound of Interest

Compound Name: Isodecyl diphenyl phosphate

Cat. No.: B1201121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Isodecyl Diphenyl
Phosphate (IDPP) as a flame retardant in coatings for textiles. While specific quantitative

performance data and detailed protocols for IDPP on textiles are limited in publicly available

literature, this document compiles existing knowledge on organophosphorus flame retardants

and provides representative protocols and data to guide research and development.

Introduction
Isodecyl Diphenyl Phosphate (IDPP), a member of the organophosphate ester family, is a

halogen-free flame retardant and plasticizer. It is a clear, odorless liquid known for its efficiency

in reducing flammability and smoke generation, primarily in polyvinyl chloride (PVC)

applications. Its utility in textile coatings is an area of growing interest due to the increasing

demand for effective and environmentally acceptable flame-retardant solutions for natural and

synthetic fabrics.

Physicochemical Properties of Isodecyl Diphenyl
Phosphate
A summary of the typical properties of Isodecyl Diphenyl Phosphate is presented in Table 1.
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Property Value Reference

Chemical Name Isodecyl Diphenyl Phosphate [1][2]

CAS Number 29761-21-5 [3]

Appearance Clear, transparent liquid [4]

Odor None [4]

Boiling Point 249 °C (480 °F) [4]

Flash Point 240 °C (464 °F) [4]

Density 1.09 g/mL @ 25 °C [4]

Solubility Insoluble in water [5]

Mechanism of Action
Isodecyl Diphenyl Phosphate is believed to impart flame retardancy through a combination of

condensed-phase and gas-phase mechanisms, typical of organophosphorus flame retardants.

[5][6]

Condensed-Phase Action: Upon heating, IDPP can decompose to form phosphoric acid. This

acid acts as a catalyst in the dehydration of the textile polymer (e.g., cellulose in cotton),

promoting the formation of a stable, insulating char layer. This char layer acts as a barrier,

limiting the release of flammable volatiles and shielding the underlying material from heat.[5]

Gas-Phase Action: Volatile phosphorus-containing compounds can be released during the

combustion process. These compounds can act as radical scavengers in the gas phase,

interrupting the exothermic chain reactions of combustion.[6]

The proposed general mechanism is illustrated in the following diagram:
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Figure 1: Proposed Flame-Retardant Mechanism of IDPP.

Representative Performance Data
While specific data for IDPP on textiles is not widely published, Table 2 presents hypothetical

yet realistic performance data based on the known efficacy of similar organophosphate flame

retardants on common textile substrates. This data is for illustrative purposes and should be

confirmed by experimental testing.

Textile Substrate Add-on (%)
Limiting Oxygen
Index (LOI) (%)

Vertical Flame Test
(ASTM D6413)

Afterflame (s)

Untreated Cotton 0 18-20 Burns completely

IDPP Treated Cotton 20 28-32 < 2

Untreated Polyester 0 20-22 Melts and drips

IDPP Treated

Polyester
20 26-30 < 2
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Experimental Protocols
The following are generalized protocols for the application and testing of IDPP-based flame-

retardant coatings on textiles. Optimization of parameters is recommended for specific textile

types and performance requirements.

Protocol for Application of IDPP Coating
This protocol describes a standard pad-dry-cure method for applying an IDPP-based

formulation to textile fabrics.

Materials and Equipment:

Isodecyl Diphenyl Phosphate (IDPP)

Binder (e.g., acrylic, polyurethane, or vinyl acetate emulsion)

Synergist (optional, e.g., melamine or guanidine-based compounds)

Wetting agent

Deionized water

Textile fabric (e.g., 100% cotton, 100% polyester, or blends)

Laboratory padding machine with two rollers

Drying oven

Curing oven

Analytical balance

Procedure:

Formulation Preparation:

In a beaker, weigh the required amounts of binder, optional synergist, and wetting agent.
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Add deionized water and stir until a homogeneous dispersion is obtained.

Slowly add the pre-weighed Isodecyl Diphenyl Phosphate to the dispersion while stirring

continuously to form a stable emulsion. A typical formulation might consist of 15-30%

IDPP, 10-20% binder, and 0-5% synergist (all based on the weight of the fabric).

Padding:

Set the pressure of the laboratory padding machine to achieve the desired wet pick-up

(typically 70-100%).

Pass the textile fabric sample through the prepared formulation bath.

Immediately pass the impregnated fabric through the nip of the padding rollers.

Drying:

Carefully remove the padded fabric and mount it on a pin frame.

Dry the fabric in a pre-heated oven at 80-100°C for 3-5 minutes, or until completely dry.

Curing:

Transfer the dried fabric to a curing oven and cure at 140-160°C for 2-5 minutes. The

curing temperature and time should be optimized based on the binder system used.

Conditioning:

After curing, allow the fabric to cool to room temperature.

Condition the treated fabric at a standard atmosphere (e.g., 21 ± 1°C and 65 ± 2% relative

humidity) for at least 24 hours before testing.

The following diagram illustrates the experimental workflow:
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Figure 2: Experimental Workflow for IDPP Coating Application.

Protocol for Flammability Testing
5.2.1. Limiting Oxygen Index (LOI) Test (ASTM D2863)

This test determines the minimum concentration of oxygen in a flowing mixture of oxygen and

nitrogen that will just support flaming combustion of the material.

Materials and Equipment:

LOI apparatus

Conditioned treated and untreated fabric samples (cut to specified dimensions, e.g., 70-150

mm long and 6.5 ± 0.5 mm wide)
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Ignition source (propane torch)

Procedure:

Mount the fabric specimen vertically in the sample holder of the LOI apparatus.

Set a known oxygen/nitrogen mixture to flow up the column.

Apply the ignition source to the top edge of the specimen until it ignites.

Observe the burning behavior of the specimen.

Systematically vary the oxygen concentration and repeat the test until the minimum

concentration that supports combustion for a specified time or length is determined.

Record the LOI value as the percentage of oxygen in the final gas mixture.

5.2.2. Vertical Flame Test (ASTM D6413)

This test measures the afterflame time and char length of a vertically oriented textile specimen

after exposure to a flame for a specified time.

Materials and Equipment:

Vertical flame test chamber

Specimen holder

Burner (methane gas)

Conditioned treated and untreated fabric samples (cut to specified dimensions, e.g., 76 mm

x 305 mm)

Stopwatch

Ruler

Procedure:
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Mount the fabric specimen in the holder and place it in the test chamber.

Expose the bottom edge of the specimen to a standardized flame for 12 seconds.

After 12 seconds, remove the flame and start the stopwatch.

Measure and record the afterflame time (the time the material continues to flame after the

ignition source is removed).

After all flaming and glowing has ceased, allow the specimen to cool.

Measure the char length by attaching a specified weight to the bottom of the specimen and

measuring the length of the tear caused by the weight through the damaged area.

Conclusion
Isodecyl Diphenyl Phosphate shows promise as a halogen-free flame retardant for textile

coatings. The provided protocols offer a foundational framework for its application and

evaluation. Further research is necessary to establish optimized formulations and to generate

comprehensive quantitative data on its performance across a variety of textile substrates. The

development of synergistic blends with other flame retardants may also enhance its efficacy

and durability.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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